
Mogroside IV-E chemical structure and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Mogroside IV-E

Cat. No.: B10817863 Get Quote

Mogroside IV-E: A Comprehensive Technical Guide
Introduction: Mogroside IV-E is a prominent triterpenoid glycoside, a class of natural

compounds isolated from the fruit of Siraitia grosvenorii, commonly known as monk fruit or Luo

Han Guo.[1] These compounds, belonging to the cucurbitane family, are renowned for their

intense sweetness without contributing caloric value, making them valuable as natural

sweeteners.[2][3] Beyond its application in the food and beverage industry, Mogroside IV-E
and its related mogrosides have garnered significant attention from the scientific community for

their diverse pharmacological activities.[4] Research has illuminated their potential as

antioxidant, antidiabetic, anti-inflammatory, and anticancer agents, positioning them as

compounds of interest for drug development and functional food applications.[3][5][6] This

guide provides an in-depth overview of the chemical structure, physicochemical properties,

biological activities, and relevant experimental protocols for Mogroside IV-E.

Chemical Structure and Physicochemical Properties
Mogroside IV-E is a cucurbitane-type tetracyclic triterpenoid glycoside.[5] Its structure consists

of a mogrol aglycone backbone to which four glucose units are attached. The specific

arrangement and linkage of these sugar moieties are crucial for its biological activity and

sweetness profile.

Table 1: Physicochemical Properties of Mogroside IV-E
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Property Value Reference

Chemical Formula C₅₄H₉₂O₂₄ [1][2][3][4][7]

Molecular Weight 1125.29 g/mol [1][2][3][7][8]

CAS Number 88915-64-4, 89590-95-4 [1][2][3][7][9]

Appearance White to off-white solid [3][4]

Density 1.46 g/cm³ [1][4]

Boiling Point 1179.3 ± 65.0 °C at 760 mmHg [4]

Solubility
DMSO: 100 mg/mL (88.87

mM)
[3]
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Storage
Powder: -20°C for 3 years; In

solvent: -80°C for 6 months
[1][3]

Pharmacological Properties and Biological
Activities
Mogrosides, including Mogroside IV-E, exhibit a wide spectrum of biological activities that are

of significant interest to researchers and drug development professionals.
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Anticancer Activity: Mogroside IV-E has demonstrated notable antiproliferative effects on

various cancer cell lines. Studies on colorectal cancer (HT29) and laryngeal cancer (Hep-2)

cells have shown that it can induce apoptosis in a dose-dependent manner.[10][11][12] The

underlying mechanism involves the upregulation of the tumor suppressor protein p53 and the

downregulation of phosphorylated extracellular signal-regulated kinases (p-ERK1) and

matrix metalloproteinase-9 (MMP-9).[10][11][12]

Anti-inflammatory and Anti-fibrotic Effects: Research indicates that Mogroside IV-E may

possess anti-inflammatory and anti-fibrotic properties. It has been suggested to alleviate liver

fibrosis by inhibiting the Toll-like receptor 4 (TLR4) signaling pathway.[5] Similarly, a related

compound, Mogroside IIIE, was found to prevent pulmonary fibrosis by modulating the

TLR4/MyD88/NF-κB signaling pathway, suggesting a common mechanism for mogrosides in

combating fibrosis.[5]

Antioxidant Properties: Mogrosides are recognized for their antioxidant capabilities, which

contribute to their overall health benefits.[2][13] This activity is crucial in mitigating oxidative

stress, a key factor in the pathogenesis of numerous chronic diseases.

Antidiabetic Effects: As non-caloric sweeteners, mogrosides are a suitable sugar substitute

for individuals with diabetes.[3] Beyond this, studies suggest they may have direct

antidiabetic activities, including improving insulin sensitivity and regulating glucose

metabolism, although these effects are more extensively documented for other mogrosides

like Mogroside V.[10]

Signaling Pathways
The biological activities of Mogroside IV-E are mediated through the modulation of specific

cellular signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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